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Compound of Interest

Compound Name: Vat Brown 1

Cat. No.: B15555092

Introduction

Vat Brown 1 (C.I. 70800) is a synthetic vat dye characterized by its deep brown hue and
excellent durability on cellulosic fibers.[1] It is widely utilized in textile applications that demand
superior fastness properties, including high resistance to washing, light, and rubbing.[1] Vat
dyes, in their solid state, are insoluble in water and require a chemical reduction process,
known as "vatting," to be converted into their water-soluble leuco form.[2][3][4] This soluble
form has a high affinity for natural fibers such as cotton, linen, silk, and viscose.[2][5][6][7][8]
Subsequent oxidation regenerates the original insoluble dye, trapping it within the fiber matrix.
This mechanism results in vibrant, long-lasting coloration with exceptional fastness.[1] These
application notes provide a comprehensive protocol for the application of Vat Brown 1 to
natural fibers for research and development purposes.

Chemical and Physical Properties

Vat Brown 1 is a dark brown powder that is insoluble in water.[2][9][10] It is slightly soluble in
hot tetrahydronaphthalene and xylene.[2][10][11] In a concentrated sulfuric acid solution, it
appears green-gray, and upon dilution, it forms a brown precipitate.[2][9][10] During the vatting
process with an alkaline solution of sodium hydrosulfite, it turns a yellow-light brown color.[2]
[11]

Experimental Protocol: Exhaust Dyeing of Cotton
with Vat Brown 1
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This protocol details the exhaust dyeing method for cotton fibers. The procedure should be
performed in a well-ventilated area, and appropriate personal protective equipment (PPE),
including gloves and safety glasses, should be worn.

Materials and Reagents

» Substrate: Scoured and bleached 100% cotton fabric
e Dye: Vat Brown 1 (C.l. 70800) powder

e Reducing Agent: Sodium hydrosulfite (NazS204)

o Alkali: Sodium hydroxide (NaOH)

o Wetting Agent: (e.g., TWEEN® 80)

e Sequestering Agent: (e.g., EDTA)

e Oxidizing Agent: Hydrogen peroxide (H202) (35%)

o Detergent: Non-ionic detergent

e Soda Ash: (Na2COs)

Distilled Water

Equipment

o Laboratory-scale dyeing machine (e.g., beaker dyer)

Beakers and graduated cylinders

Stirring rods

pH meter

Heating plate with magnetic stirrer

Analytical balance
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Thermometer

Procedure

1

. Preparation of the Dyebath (Vatting)

The conversion of the insoluble vat dye into its soluble leuco form is a critical step.[4]

Calculate the required amounts of dye and chemicals based on the weight of the fabric
(o.w.f) and the desired liquor ratio (e.g., 1:20).

In a separate beaker, prepare a stock solution of the dye. For a 2% shade, use 2g of Vat
Brown 1 for every 100g of fabric.

Add a small amount of wetting agent (e.g., 1 g/L) and sequestering agent (e.g., 1 g/L) to the
required volume of distilled water in the dyeing vessel and heat to 40°C.[12]

Add the dye stock solution to the dyebath and stir for 5 minutes.[12]

Gradually add two-thirds of the required sodium hydroxide (e.g., 8-10 g/L for a medium
shade) and stir for 5 minutes.[12]

Increase the temperature to 50°C.[10]

Add the sodium hydrosulfite (e.g., 9-11 g/L for a medium shade) along with the remaining
one-third of the sodium hydroxide.[12]

Maintain the temperature at 40-50°C and allow the reduction to proceed for 10-15 minutes.
[10] The solution should change to a clear yellow-light brown color, indicating the formation
of the leuco-vat dye.

. Dyeing

Introduce the pre-wetted cotton fabric into the dyebath.

Continue the dyeing process for 40-50 minutes at 50°C, ensuring the fabric is fully immersed
and agitated for uniform dye uptake.[10][12]
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3. Rinsing
» After dyeing, remove the fabric from the dyebath.

e Rinse the fabric thoroughly with cold water to remove unfixed dye and excess chemicals.[9]
[12]

4. Oxidation
This step converts the soluble leuco dye back to its original insoluble form within the fiber.[9]

e Prepare an oxidation bath with hydrogen peroxide (e.g., 0.5-1.0 g/L) at a temperature of 30-
50°C.[12]

e Immerse the rinsed fabric in the oxidation bath for 10-15 minutes.[12] The characteristic
brown color of the dye will develop.

 Alternatively, air oxidation can be performed by exposing the fabric to the atmosphere,
though this is a slower process.[9]

5. After-treatment (Soaping)

Soaping is crucial for removing loosely deposited dye particles from the fiber surface and for
achieving the final, stable shade and optimal fastness properties.[9][13]

Prepare a soaping bath containing a non-ionic detergent (e.g., 1-2 g/L) and soda ash (e.g.,
1-2 g/L).[12]

Heat the soaping bath to 95-100°C.[12]

Immerse the oxidized fabric in the soaping bath and treat for 10-15 minutes.[12]

Rinse the fabric with hot water followed by cold water.[12]

Dry the dyed fabric.

Data Presentation
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The following table summarizes the fastness properties of cotton dyed with Vat Brown 1. The
grading is based on a scale of 1 to 5, where 5 represents the highest fastness.

Fastness Property Standard Depth Grade
Light (Xenon Arc) 1/12 7
11 7-8

Washing (95°C) Change in Color 5
Staining 5

Perspiration Change in Color 4-5
Staining 5

Rubbing Dry 4-5
Wet 3-4

Ironing 4-5

Chlorine Bleach 4-5

Oxygen Bleach 4

Mercerizing 5

Data compiled from multiple sources.[6][10][13]
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Caption: Workflow for the exhaust dyeing of natural fibers with Vat Brown 1.

Signaling Pathway of Vat Dyeing
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Caption: Chemical transformation and fixation of Vat Brown 1 on natural fibers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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